Cas no 919706-54-0 (2-{(4-chlorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 919706-54-0
• MF: C₂₁H₁₇ClN₂OS
• MW: 380.890482664108
• CID: 6204434
• PubChem ID: 4123200
• Update Time: 2025-06-10

2-{(4-chlorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• F0630-0705
• 919706-54-0
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• AKOS024588839
• [2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-naphthalen-2-ylmethanone
• (2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(naphthalen-2-yl)methanone

• Inchi： 1S/C21H17ClN2OS/c22-19-9-5-15(6-10-19)14-26-21-23-11-12-24(21)20(25)18-8-7-16-3-1-2-4-17(16)13-18/h1-10,13H,11-12,14H2
• InChI Key： SSJYIVZKLJEQHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NCCN1C(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 380.0750120g/mol
• Monoisotopic Mass: 380.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole

2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919706-54-0): An Overview

2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919706-54-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities.

The structure of 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole is characterized by a central imidazole ring substituted with a naphthalene-2-carbonyl group and a (4-chlorophenyl)methylsulfanyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole has shown promise as an anticancer agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of human breast cancer cells in vitro. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole have also been investigated. Preliminary studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its pharmacokinetic behavior in vivo.

Synthetic methods for the preparation of 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole have been reported in the literature. One common approach involves the condensation of 2-chloroacetyl chloride with 2-aminothiophenol followed by treatment with naphthalene-2-carboxylic acid and subsequent cyclization to form the imidazole ring. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole is another important aspect that has been studied. Toxicity assays conducted on various cell lines and animal models have shown that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be considered for clinical trials.

In conclusion, 2-{(4-Chlorophenyl)methylsulfanyl}-1-(Naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919706-54-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.